Cas no 2248266-06-8 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate
• CAS No: 2248266-06-8
• MF: C₂₁H₂₆N₂O₆
• MW: 402.440946102142
• CID: 6042905
• PubChem ID: 165728547
• Update Time: 2025-05-20

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522285
• 2248266-06-8
• 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate

• Inchi： 1S/C21H26N2O6/c1-20(2,3)28-19(27)22-12-8-11-21(4,5)15(22)18(26)29-23-16(24)13-9-6-7-10-14(13)17(23)25/h6-7,9-10,15H,8,11-12H2,1-5H3
• InChI Key： BNVDRBSNTVCDJQ-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)(C)CCCN1C(=O)OC(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 402.17908655g/mol
• Monoisotopic Mass: 402.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate

Introduction to 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate (CAS No. 2248266-06-8)

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate, identified by its CAS number 2248266-06-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a tert-butyl group, a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety, and a 3,3-dimethylpiperidine-1,2-dicarboxylate backbone. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group is a well-known steric hindrance provider in organic chemistry, often employed to enhance the metabolic stability of drug candidates. Its bulky nature can influence the binding affinity and selectivity of the compound when interacting with biological targets. On the other hand, the 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is a key feature that contributes to the compound's potential bioactivity. This moiety is structurally reminiscent of certain natural products and bioactive molecules known for their pharmacological properties. Specifically, isoindole derivatives have been extensively studied for their roles in various biological processes, including antimicrobial and anti-inflammatory activities.

The 3,3-dimethylpiperidine-1,2-dicarboxylate component adds another layer of complexity to the molecule. Piperidine derivatives are widely recognized for their utility in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of two carboxylate groups further enhances the compound's solubility and reactivity, making it amenable to various chemical modifications. These structural features collectively contribute to the compound's potential as a pharmacophore in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate with biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, preliminary computational analyses have indicated potential interactions with enzymes involved in metabolic pathways relevant to cancer and inflammation.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments have shown promising results in terms of cytotoxicity against cancer cell lines. The tert-butyl group and the 1,3-dioxo-2,3-dihydro-1H-isoindol moiety appear to play crucial roles in mediating these effects. Additionally, the compound has demonstrated some degree of selectivity towards certain cancer cell lines over normal cells, suggesting its potential as a lead compound for further development into an anticancer therapeutic.

The 3,3-dimethylpiperidine-1,2-dicarboxylate backbone has also been found to contribute to the compound's bioactivity. Structural modifications based on this scaffold have been explored to optimize potency and selectivity. Researchers are particularly interested in how subtle changes in this region can influence the molecule's interaction with biological targets without compromising its overall efficacy.

One of the most exciting aspects of this compound is its potential for further derivatization. The presence of multiple reactive sites allows for a wide range of chemical modifications that could enhance its pharmacological properties. For example, introducing additional functional groups or altering the connectivity between key moieties could lead to compounds with improved solubility, bioavailability, and target specificity.

Future research directions include synthesizing analogs of 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3,3-dimethylpiperidine-1,2-dicarboxylate and evaluating their biological activity. High-throughput screening (HTS) techniques will be instrumental in rapidly identifying derivatives with enhanced potency and reduced toxicity. Additionally， advances in biocatalysis and green chemistry may provide sustainable methods for synthesizing these complex molecules.

The integration of machine learning algorithms into drug discovery pipelines has also shown great promise for accelerating the development process. These algorithms can predict molecular properties and optimize synthetic routes based on large datasets of known bioactive compounds. By leveraging such tools， researchers can more efficiently design and synthesize novel derivatives of 1-(tert-butyl)-derived compounds like our target molecule, thereby reducing time-to-market for new therapeutics.

In conclusion, 2248266–06–8 exhibits significant potential as a pharmacophore in medicinal chemistry due to its unique structural features and promising biological activities observed thus far。 The combination of computational modeling、in vitro assays、and innovative synthetic strategies will be crucial for unlocking its full therapeutic potential。 As research continues， it is anticipated that this compound will inspire further developments in drug discovery， ultimately leading to novel treatments for various human diseases。